Cas no 2229184-37-4 (3-amino-2-(4,6-dichloropyrimidin-5-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(4,6-dichloropyrimidin-5-yl)-2-methylpropan-1-ol
• CAS No: 2229184-37-4
• MF: C₈H₁₁Cl₂N₃O
• MW: 236.098439455032
• CID: 5923165
• PubChem ID: 165783398
• Update Time: 2025-05-24

3-amino-2-(4,6-dichloropyrimidin-5-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4,6-dichloropyrimidin-5-yl)-2-methylpropan-1-ol
• EN300-1983644
• 2229184-37-4

• Inchi： 1S/C8H11Cl2N3O/c1-8(2-11,3-14)5-6(9)12-4-13-7(5)10/h4,14H,2-3,11H2,1H3
• InChI Key： UYMBDQVCZWENOZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(C)(CO)CN

Computed Properties

• Exact Mass: 235.0279174g/mol
• Monoisotopic Mass: 235.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72Ų

Additional information on 3-amino-2-(4,6-dichloropyrimidin-5-yl)-2-methylpropan-1-ol

3-Amino-2-(4,6-Dichloropyrimidin-5-Yl)-2-Methylpropan-1-Ol: A Comprehensive Overview

3-Amino-2-(4,6-dichloropyrimidin-5-yl)-2-methylpropan-1-ol, identified by the CAS number 2229184-37-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with chlorine atoms at positions 4 and 6, an amino group at position 3, and a hydroxyl group at position 1. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of 3-amino-2-(4,6-dichloropyrimidin-5-yl)-2-methylpropan-1-ol involves a series of intricate chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. These advancements not only improve the efficiency of production but also reduce environmental impact, aligning with current green chemistry principles.

In terms of applications, this compound has shown promise in the field of pharmacology. It exhibits potential as a precursor for drug development, particularly in the design of bioactive molecules targeting specific diseases. Recent research highlights its role in inhibiting certain enzymes associated with neurodegenerative disorders. For example, studies have demonstrated that derivatives of this compound can modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease.

The structural properties of 3-amino-2-(4,6-dichloropyrimidin-5-yl)-2-methylpropan-1-ol contribute significantly to its reactivity and selectivity in various chemical reactions. The pyrimidine ring serves as a platform for further functionalization, enabling the creation of diverse analogs with tailored properties. This flexibility has made it a valuable building block in medicinal chemistry.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods provide insights into its molecular structure and purity, ensuring high-quality standards in its production and application.

In conclusion, 3-amino-2-(4,6-dichloropyrimidin-5-yll)-2-methylpropan-l -ol, CAS No. 2229184–37–4, stands out as a critical compound in contemporary chemical research. Its unique structure, versatile applications, and potential for drug development underscore its importance in advancing scientific knowledge and therapeutic innovations.